Cas no 1428233-42-4 (2-Amino-5-benzyl-5,6-dihydro-4h-thieno2,3-cpyrrole-3-carbonitrile)

• Product Name: 2-Amino-5-benzyl-5,6-dihydro-4h-thieno2,3-cpyrrole-3-carbonitrile
• CAS No: 1428233-42-4
• MF: C₁₄H₁₃N₃S
• MW: 255.338121175766
• MDL: MFCD24387762
• CID: 4774046
• PubChem ID: 71777883
• Update Time: 2025-06-07

2-Amino-5-benzyl-5,6-dihydro-4h-thieno2,3-cpyrrole-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-amino-5-benzyl-5,6-dihydro-4H-thieno[2,3-c]pyrrole-3-carbonitrile
• 2-Amino-5-benzyl-5,6-dihydro-4h-thieno2,3-cpyrrole-3-carbonitrile

• MDL： MFCD24387762
• Inchi： 1S/C14H13N3S/c15-6-11-12-8-17(9-13(12)18-14(11)16)7-10-4-2-1-3-5-10/h1-5H,7-9,16H2
• InChI Key： IANLNXOPGMYAJF-UHFFFAOYSA-N
• SMILES： S1C(=C(C#N)C2=C1CN(CC1C=CC=CC=1)C2)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 344
• XLogP3: 2.5
• Topological Polar Surface Area: 81.3

Additional information on 2-Amino-5-benzyl-5,6-dihydro-4h-thieno2,3-cpyrrole-3-carbonitrile

2-Amino-5-Benzyl-5,6-Dihydro-4H-Thieno[2,3-C]Pyrrole-3-Carbonitrile: A Comprehensive Overview

2-Amino-5-Benzyl-5,6-Dihydro-4H-Thieno[2,3-C]Pyrrole-3-Carbonitrile (CAS No. 1428233-42-4) is a complex organic compound with a unique chemical structure that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound belongs to the class of thienopyrroles, which are heterocyclic compounds combining thiophene and pyrrole moieties. The presence of an amino group (-NH₂) and a cyano group (-CN) further enhances its functional versatility, making it a valuable molecule for various applications.

The thienopyrrole core of this compound is known for its aromaticity and stability, which are crucial for its potential use in drug design. Recent studies have highlighted the ability of thienopyrroles to act as scaffolds for bioactive molecules, particularly in the development of kinase inhibitors and other enzyme-targeting agents. The benzyl group attached to the molecule adds additional hydrophobicity, which can improve the compound's pharmacokinetic properties such as absorption and bioavailability.

One of the most promising applications of 2-Amino-5-Benzyl-5,6-Dihydro-4H-Thieno[2,3-C]Pyrrole-3-Carbonitrile lies in its potential as a lead compound in anticancer drug development. Researchers have reported that certain thienopyrrole derivatives exhibit selective cytotoxicity against cancer cells while sparing normal cells. This selectivity is attributed to the compound's ability to inhibit key enzymes involved in cell proliferation and survival pathways. For instance, studies have shown that this compound can inhibit the activity of protein kinase C (PKC), a critical regulator of cell signaling in various cancers.

In addition to its therapeutic potential, this compound has also been explored for its electronic properties. The conjugated system within the thienopyrrole framework allows for efficient electron delocalization, making it a candidate for use in organic electronics. Recent advancements in materials science have demonstrated that thienopyrrole-based materials can exhibit semiconducting behavior, which is essential for applications such as organic field-effect transistors (OFETs) and light-emitting diodes (OLEDs). The incorporation of the cyano group further modulates the electronic properties of the molecule, enhancing its suitability for these applications.

The synthesis of 2-Amino-5-Benzyl-5,6-Dihydro-4H-Thieno[2,3-C]Pyrrole-3-Carbonitrile involves a multi-step process that typically begins with the preparation of intermediate thienopyrrole derivatives. One common approach involves the cyclization of appropriately substituted precursors under acidic or basic conditions. The introduction of the benzyl and cyano groups is achieved through targeted substitution reactions or coupling techniques. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and improving yields.

From a structural perspective, the compound's thienopyrrole ring system provides a rigid framework that can be further functionalized to tailor its properties for specific applications. For example, modifications to the amino group or cyano group can alter the compound's solubility, reactivity, or biological activity. Such versatility makes it an attractive candidate for combinatorial chemistry approaches aimed at discovering novel bioactive agents.

Moreover, computational studies have played a pivotal role in understanding the molecular interactions of 2-Amino-5-Benzyl-5,6-Dihydro-4H-Thieno[2,3-C]Pyrrole-3-Carbonitrile. Quantum mechanical calculations have provided insights into its electronic structure and reactivity profiles, guiding experimental efforts toward optimizing its performance in various applications. These studies have also revealed potential interactions with biological targets such as receptors or enzymes at atomic resolution.

In conclusion, 2-Amino-5-Benzyl-5,6-Dihydro-4H-Thieno[2,3-C]Pyrrole-3-Carbonitrile (CAS No. 1428233-42-4) represents a versatile and promising molecule with diverse applications across multiple scientific disciplines. Its unique chemical structure and functional groups make it an invaluable tool for researchers in medicinal chemistry and materials science alike. As ongoing research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing both therapeutic development and technological innovation.